4-(1,8-diazabicyclo[4.3.0]nona-6,8-dien-2-yl)benzonitrile hydrochloride
4-(1,8-diazabicyclo[4.3.0]nona-6,8-dien-2-yl)benzonitrile hydrochloride
Fadrozole Hydrochloride is the hydrochloride salt of the nonsteroidal aromatase inhibitor fadrozole with potential antineoplastic activity. Fadrozole specifically inhibits aromatase, blocking the aromatization of androstenedione and testosterone into estrone and estradiol, respectively, the final step in estrogen biosynthesis; the reduction in estrogen levels may inhibit growth in estrogen-dependent cancers. Aromatase, a member of the cytochrome P-450 superfamily, is found in many tissues; overexpression has been linked to the development of preneoplastic and neoplastic changes in breast tissue.
Fadrozole hydrochloride is an imidazopyridine.
A selective aromatase inhibitor effective in the treatment of estrogen-dependent disease including breast cancer.
Fadrozole hydrochloride is an imidazopyridine.
A selective aromatase inhibitor effective in the treatment of estrogen-dependent disease including breast cancer.
Brand Name:
Vulcanchem
CAS No.:
102676-96-0
VCID:
VC0033702
InChI:
InChI=1S/C14H13N3.ClH/c15-8-11-4-6-12(7-5-11)14-3-1-2-13-9-16-10-17(13)14;/h4-7,9-10,14H,1-3H2;1H
SMILES:
C1CC(N2C=NC=C2C1)C3=CC=C(C=C3)C#N.Cl
Molecular Formula:
C14H14ClN3
Molecular Weight:
259.73 g/mol
4-(1,8-diazabicyclo[4.3.0]nona-6,8-dien-2-yl)benzonitrile hydrochloride
CAS No.: 102676-96-0
Main Products
VCID: VC0033702
Molecular Formula: C14H14ClN3
Molecular Weight: 259.73 g/mol
![4-(1,8-diazabicyclo[4.3.0]nona-6,8-dien-2-yl)benzonitrile hydrochloride - 102676-96-0](/images/no_structure.jpg)
| CAS No. | 102676-96-0 |
|---|---|
| Product Name | 4-(1,8-diazabicyclo[4.3.0]nona-6,8-dien-2-yl)benzonitrile hydrochloride |
| Molecular Formula | C14H14ClN3 |
| Molecular Weight | 259.73 g/mol |
| IUPAC Name | 4-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-5-yl)benzonitrile;hydrochloride |
| Standard InChI | InChI=1S/C14H13N3.ClH/c15-8-11-4-6-12(7-5-11)14-3-1-2-13-9-16-10-17(13)14;/h4-7,9-10,14H,1-3H2;1H |
| Standard InChIKey | UKCVAQGKEOJTSR-UHFFFAOYSA-N |
| SMILES | C1CC(N2C=NC=C2C1)C3=CC=C(C=C3)C#N.Cl |
| Canonical SMILES | C1CC(N2C=NC=C2C1)C3=CC=C(C=C3)C#N.Cl |
| Description | Fadrozole Hydrochloride is the hydrochloride salt of the nonsteroidal aromatase inhibitor fadrozole with potential antineoplastic activity. Fadrozole specifically inhibits aromatase, blocking the aromatization of androstenedione and testosterone into estrone and estradiol, respectively, the final step in estrogen biosynthesis; the reduction in estrogen levels may inhibit growth in estrogen-dependent cancers. Aromatase, a member of the cytochrome P-450 superfamily, is found in many tissues; overexpression has been linked to the development of preneoplastic and neoplastic changes in breast tissue. Fadrozole hydrochloride is an imidazopyridine. A selective aromatase inhibitor effective in the treatment of estrogen-dependent disease including breast cancer. |
| Related CAS | 102676-47-1 (Parent) |
| Synonyms | CGS 020286A CGS 16949A CGS-020286A CGS-16949A CGS020286A CGS16949A FAD 286 FAD-286 FAD286 Fadrozole Fadrozole Hydrochloride Fadrozole Monohydrochloride Hydrochloride, Fadrozole Monohydrochloride, Fadrozole |
| PubChem Compound | 59694 |
| Last Modified | Nov 11 2021 |
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